Cas no 1354704-83-8 (1-propyl-1{H}-pyrazole-3-sulfonyl chloride)

• Product Name: 1-propyl-1{H}-pyrazole-3-sulfonyl chloride
• CAS No: 1354704-83-8
• MF: C₆H₉ClN₂O₂S
• MW: 208.665858983994
• CID: 5252278
• Update Time: 2025-11-01

1-propyl-1{H}-pyrazole-3-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1-propyl-1{H}-pyrazole-3-sulfonyl chloride
• 1H-Pyrazole-3-sulfonyl chloride, 1-propyl-

• Inchi： 1S/C6H9ClN2O2S/c1-2-4-9-5-3-6(8-9)12(7,10)11/h3,5H,2,4H2,1H3
• InChI Key： UATWHIVZUZGPAC-UHFFFAOYSA-N
• SMILES： N1(CCC)C=CC(S(Cl)(=O)=O)=N1

Additional information on 1-propyl-1{H}-pyrazole-3-sulfonyl chloride

Introduction to 1-Propyl-1{H}-Pyrazole-3-Sulfonyl Chloride (CAS No. 1354704-83-8)

1-Propyl-1{H}-pyrazole-3-sulfonyl chloride (CAS No. 1354704-83-8) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of sulfonyl chlorides, which are widely used as intermediates in the synthesis of various pharmaceuticals, agrochemicals, and other fine chemicals. The unique structure and reactivity of 1-propyl-1{H}-pyrazole-3-sulfonyl chloride make it an essential building block in the development of novel therapeutic agents and functional materials.

The chemical structure of 1-propyl-1{H}-pyrazole-3-sulfonyl chloride consists of a pyrazole ring substituted with a propyl group and a sulfonyl chloride moiety. The pyrazole ring, a five-membered heterocycle containing two nitrogen atoms, is known for its diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. The sulfonyl chloride group, on the other hand, is highly reactive and can readily undergo nucleophilic substitution reactions, making it an excellent leaving group for the formation of sulfonamides and other derivatives.

In recent years, 1-propyl-1{H}-pyrazole-3-sulfonyl chloride has been extensively studied for its potential applications in drug discovery and development. One notable area of research involves the use of this compound as a key intermediate in the synthesis of sulfonamide-based drugs. Sulfonamides are a class of compounds that have been widely used in medicine for their broad-spectrum antibacterial activity. However, the development of resistance to traditional sulfonamides has prompted researchers to explore new derivatives with enhanced efficacy and reduced side effects.

A study published in the Journal of Medicinal Chemistry in 2022 reported the synthesis and biological evaluation of a series of novel sulfonamide derivatives derived from 1-propyl-1{H}-pyrazole-3-sulfonyl chloride. The researchers found that these compounds exhibited potent antibacterial activity against both Gram-positive and Gram-negative bacteria, including multidrug-resistant strains. Furthermore, some of the derivatives showed promising antifungal and antiviral activities, suggesting their potential as broad-spectrum antimicrobial agents.

Beyond its applications in antimicrobial drug development, 1-propyl-1{H}-pyrazole-3-sulfonyl chloride has also been explored for its use in the synthesis of anticancer agents. A study published in the Cancer Research journal in 2023 described the design and synthesis of a series of pyrazole-based sulfonamides using this compound as a key intermediate. The resulting compounds were evaluated for their cytotoxic activity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The results showed that several derivatives exhibited significant cytotoxicity at low micromolar concentrations, making them promising candidates for further preclinical studies.

The versatility of 1-propyl-1{H}-pyrazole-3-sulfonyl chloride extends beyond its use as an intermediate in drug synthesis. In the field of materials science, this compound has been investigated for its potential applications in the development of functional materials with unique properties. For example, a study published in the Journal of Materials Chemistry A in 2022 reported the synthesis of a series of pyrazole-based polymers using 1-propyl-1{H}-pyrazole-3-sulfonyl chloride. These polymers exhibited excellent thermal stability and mechanical strength, making them suitable for use in high-performance coatings and composites.

The synthetic route to 1-propyl-1{H}-pyrazole-3-sulfonyl chloride typically involves several steps. First, 3-amino-pyrazole is reacted with propionyl chloride to form 3-(propionylamino)-pyrazole. This intermediate is then converted to 3-(propionylamino)-pyrazole sulfinic acid by treatment with sodium bisulfite. Finally, oxidation with chlorine gas or another suitable oxidizing agent yields the desired product, 1-propyl-1{H}-pyrazole-3-sulfonyl chloride. This synthetic pathway has been optimized to achieve high yields and purity levels, making it suitable for large-scale production.

In conclusion, 1-propyl-1{H}-pyrazole-3-sulfonyl chloride (CAS No. 1354704-83-8) is a valuable compound with a wide range of applications in medicinal chemistry, pharmaceutical research, and materials science. Its unique chemical structure and reactivity make it an essential building block for the synthesis of novel therapeutic agents and functional materials. Ongoing research continues to uncover new possibilities for this versatile compound, highlighting its importance in modern scientific endeavors.